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Compound of Interest

Compound Name: Polyglyceryl-10 isostearate

Cat. No.: B590874 Get Quote

Essential Safety and Handling Guide for
Polyglyceryl-10 Isostearate
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Polyglyceryl-10 isostearate, a non-hazardous substance commonly used in cosmetic and

pharmaceutical formulations. While Polyglyceryl-10 isostearate is recognized for its favorable

safety profile, adherence to standard laboratory safety protocols is essential to ensure a safe

working environment and proper disposal.

Toxicological Data Summary
Polyglyceryl-10 isostearate is part of the larger family of polyglyceryl esters of fatty acids.

Extensive reviews by panels such as the Cosmetic Ingredient Review (CIR) Expert Panel have

found these ingredients to be safe for their intended use.[1][2] Toxicological studies on

analogous polyglyceryl esters indicate a very low potential for adverse health effects.[3][4]
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Metric Result Species Source

Acute Oral Toxicity

No adverse effects at

doses up to 29 g/kg

body weight.

Rat, Rabbit [5]

Short-term Toxicity
No adverse effects

observed.
Rat [3][5]

Subchronic Toxicity

(90-day)

No Observed Adverse

Effect Level (NOAEL)

of 9,000 mg/kg

bw/day (highest dose

tested).

Rat [4]

Chronic Toxicity (2-

year)

No adverse effects at

5% in the diet (2,500

mg/kg bw/day).

Rat [4]

Genotoxicity
No genotoxic potential

identified.
- [4]

Reproductive/Develop

mental Toxicity

No adverse effects

observed.
Rat [4][5]

Dermal

Irritation/Sensitization

Formulations are

generally non-irritating

and non-sensitizing.

Human [1]

Personal Protective Equipment (PPE)
Although Polyglyceryl-10 isostearate is not classified as a hazardous substance, the use of

appropriate personal protective equipment is a fundamental aspect of good laboratory practice.

[6] The following PPE is recommended to minimize exposure and ensure safety during

handling.
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Protection Type Recommended PPE Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent direct skin contact.

Eye Protection
Safety glasses with side

shields or safety goggles.

To protect eyes from potential

splashes.

Body Protection Laboratory coat.
To protect clothing and skin

from accidental spills.

Respiratory Protection

Generally not required under

normal handling conditions

with adequate ventilation. If

dusts or aerosols are

generated, a NIOSH-approved

respirator may be appropriate.

To prevent inhalation of

airborne particles.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical for maintaining the integrity of

Polyglyceryl-10 isostearate and ensuring a safe laboratory environment.

Handling Protocol:
Ventilation: Work in a well-ventilated area to minimize the potential for inhalation of any

vapors, mists, or dusts that may be generated.[7]

Avoid Contact: Take measures to prevent direct contact with skin and eyes by wearing the

recommended PPE.

Hygiene: Wash hands thoroughly with soap and water after handling.

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

[6]
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Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[6]

Inhalation: Move to fresh air. If not breathing, give artificial respiration.[6]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[6]

Storage Protocol:
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from strong oxidizing agents.

Disposal Plan
The disposal of Polyglyceryl-10 isostearate and its containers must be conducted in

accordance with all applicable local, state, and federal regulations.

Waste Disposal Protocol:
Unused Material: While Polyglyceryl-10 isostearate is not classified as hazardous, it

should not be disposed of in regular trash or down the drain.[7] It is best practice to dispose

of it as chemical waste.

Contaminated Materials: Any materials, such as gloves, paper towels, or other absorbent

materials that have come into contact with Polyglyceryl-10 isostearate should also be

disposed of as chemical waste.

Waste Collection:

Collect waste in a clearly labeled, sealed container.

Consult with your institution's environmental health and safety (EHS) department for

specific guidance on chemical waste disposal procedures. In some cases, disposal via a

licensed chemical destruction plant or controlled incineration may be required.[7]

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical workflow for safely handling and disposing of

Polyglyceryl-10 isostearate.
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Workflow for Handling Polyglyceryl-10 Isostearate

Preparation

Handling

Cleanup and Disposal

Assess Task and Hazards

Select and Don PPE

Weigh and Dispense

Proceed to Handling

Incorporate into Formulation

Clean Work Area

Task Complete

Segregate Waste

Label Waste Container

Store for Pickup

End

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Polyglyceryl-10 isostearate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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